Cas no 56099-73-1 ((2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid)

• Product Name: (2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid
• CAS No: 56099-73-1
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 349805
• PubChem ID: 706456
• Update Time: 2025-06-28

(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 1-[(4-methylphenyl)sulfonyl]-, (2S)-
• (2S)-1-(4-methylphenyl)sulfonylpiperidine-2-carboxylic acid
• DTXSID60351666
• AKOS015608449
• 56099-73-1
• AC1LE50D
• (2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid

• Inchi： 1S/C13H17NO4S/c1-10-5-7-11(8-6-10)19(17,18)14-9-3-2-4-12(14)13(15)16/h5-8,12H,2-4,9H2,1H3,(H,15,16)/t12-/m0/s1
• InChI Key： GCWLCINIEOOJGU-LBPRGKRZSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCC[C@H]1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 283.08800
• Monoisotopic Mass: 283.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.06000
• LogP: 2.64150